Cas no 2228116-57-0 (2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid
• CAS No: 2228116-57-0
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5817988
• PubChem ID: 165794099
• Update Time: 2025-05-23

2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid
• 2228116-57-0
• EN300-1998662

• Inchi： 1S/C8H11N3O3/c1-2-11-4-5(3-10-11)7(12)6(9)8(13)14/h2-4,6-7,12H,1,9H2,(H,13,14)
• InChI Key： GZGBDQKQQWOISR-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=C)C=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid

Introduction to 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid (CAS No. 2228116-57-0)

2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228116-57-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole moiety linked to a hydroxypropanoic acid backbone, exhibits a unique combination of functional groups that make it a promising candidate for various biological and chemical applications.

The compound’s molecular structure consists of an amino group at the 2-position, a vinylic substituent attached to the pyrazole ring at the 1-position, and a hydroxy group at the 3-position of the propanoic acid chain. This arrangement not only contributes to its distinct chemical reactivity but also opens up possibilities for diverse interactions with biological targets. The presence of both polar and non-polar regions in its structure suggests potential applications in drug design, particularly in modulating enzyme activity and receptor binding.

In recent years, there has been growing interest in heterocyclic compounds, such as pyrazoles, due to their wide range of biological activities. Pyrazoles are known for their role in pharmaceuticals, agrochemicals, and material science. The 1-vinylpyrazole derivative found in this compound is particularly noteworthy, as it can serve as a versatile building block for synthesizing more complex molecules. Researchers have explored its utility in constructing novel therapeutic agents targeting various diseases, including inflammatory disorders and infectious diseases.

The hydroxypropanoic acid moiety in the compound’s name is another key feature that enhances its pharmacological potential. Hydroxylated acids are frequently encountered in natural products and drug candidates, often contributing to their solubility and metabolic stability. The combination of these functional groups makes 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid a fascinating subject for further investigation.

Recent studies have highlighted the importance of bioisosterism in drug design, where structural analogs with similar biological properties are explored to improve drug efficacy and reduce side effects. The pyrazole ring in this compound can be considered a bioisostere for benzene or thiophene rings found in many active pharmaceutical ingredients (APIs). This similarity allows for the transfer of pharmacophoric properties while introducing new chemical features that may enhance target specificity.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. For instance, the vinylic group can undergo various transformations, such as cross-coupling reactions or polymerization, making it a valuable precursor for materials science applications. Additionally, the amino group provides opportunities for further derivatization, allowing chemists to tailor the molecule’s properties for specific purposes.

The hydroxypropanoic acid moiety also plays a crucial role in determining the compound’s solubility and bioavailability. Hydroxyl groups are known to enhance water solubility, which is critical for oral and injectable formulations. This characteristic makes 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid a promising candidate for formulation development in pharmaceutical applications.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, derivatives of pyrazole have been shown to interact with enzymes involved in metabolic pathways and signal transduction processes. While more research is needed to fully elucidate its mechanisms of action, these findings underscore its potential as a lead compound for drug discovery.

The synthesis of 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and multi-step organic transformations, are often employed to construct such molecules efficiently. The development of novel synthetic routes not only advances our understanding of organic chemistry but also provides access to new chemical entities for therapeutic use.

The field of medicinal chemistry continues to evolve rapidly, with an increasing emphasis on sustainable and efficient synthetic strategies. The use of green chemistry principles has become increasingly important in drug development, where environmental impact and resource efficiency are prioritized alongside traditional performance metrics. Compounds like 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid, with their versatile structures and potential applications, align well with these emerging trends.

Future research directions may include exploring the compound’s interactions with cellular systems through high-throughput screening (HTS) assays or computational modeling techniques. These approaches can help identify new therapeutic targets and optimize lead compounds for clinical development. Additionally, investigating its role in preclinical models could provide valuable insights into its potential as a therapeutic agent.

The broader significance of this compound lies in its representation of the intersection between organic chemistry and biochemistry. As our understanding of molecular interactions deepens, compounds like 2-amino-3-(1-ethenyl-1H-pyrazol-4-y l)-3-hydroxypropanoic acid will continue to serve as important tools for both fundamental research and applied science. Their study not only advances our knowledge but also paves the way for innovative solutions in medicine and beyond.